4-(3,5-difluorophenyl)-1,4,5,6-tetrahydropyrimidin-2-amine, trifluoroacetic acid
Overview
Description
4-(3,5-Difluorophenyl)-1,4,5,6-tetrahydropyrimidin-2-amine, trifluoroacetic acid (DFTHPA-TFA) is an organic compound with a wide range of applications in the scientific field. It is a versatile compound with a variety of uses in laboratory experiments and scientific research. Furthermore, this paper will also identify potential future directions for scientific research involving DFTHPA-TFA.
Scientific Research Applications
4-(3,5-difluorophenyl)-1,4,5,6-tetrahydropyrimidin-2-amine, trifluoroacetic acid has a wide range of applications in the scientific field. It is used in the synthesis of biologically active compounds, such as drugs, hormones, and vitamins. It is also used in the synthesis of fluorescent probes for imaging and detection of biological molecules. Additionally, 4-(3,5-difluorophenyl)-1,4,5,6-tetrahydropyrimidin-2-amine, trifluoroacetic acid is used in the synthesis of compounds for use in NMR experiments, such as spin labels and paramagnetic agents.
Mechanism of Action
The mechanism of action of 4-(3,5-difluorophenyl)-1,4,5,6-tetrahydropyrimidin-2-amine, trifluoroacetic acid is not well understood. However, it is believed to act as a nucleophile in organic reactions. It is also believed to act as an acid catalyst in the formation of carbon-carbon bonds. Additionally, it is believed to act as a catalyst in the formation of hydrogen bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3,5-difluorophenyl)-1,4,5,6-tetrahydropyrimidin-2-amine, trifluoroacetic acid are not well understood. However, it is believed to be non-toxic and non-irritating to the skin and eyes. Additionally, it is believed to have no effect on the reproductive system or other organs.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-(3,5-difluorophenyl)-1,4,5,6-tetrahydropyrimidin-2-amine, trifluoroacetic acid in laboratory experiments is its versatility. It can be used in a wide range of reactions and is easily synthesized. Additionally, its low toxicity and non-irritating properties make it an ideal choice for use in laboratory experiments. The main limitation of using 4-(3,5-difluorophenyl)-1,4,5,6-tetrahydropyrimidin-2-amine, trifluoroacetic acid in laboratory experiments is that it is not very soluble in water and other solvents. Additionally, its low reactivity can make it difficult to use in some reactions.
Future Directions
The potential future directions for scientific research involving 4-(3,5-difluorophenyl)-1,4,5,6-tetrahydropyrimidin-2-amine, trifluoroacetic acid include the development of new synthesis methods for the compound, the development of new applications for the compound, and the exploration of its biochemical and physiological effects. Additionally, further research could be conducted to investigate the mechanism of action of 4-(3,5-difluorophenyl)-1,4,5,6-tetrahydropyrimidin-2-amine, trifluoroacetic acid and its potential uses in drug development. Finally, further research could be conducted to investigate the potential toxicity of the compound and its potential environmental impact.
Synthesis Methods
4-(3,5-difluorophenyl)-1,4,5,6-tetrahydropyrimidin-2-amine, trifluoroacetic acid is synthesized using a two-step process. The first step involves the condensation of 3,5-difluorophenylhydrazine with trifluoroacetic anhydride in the presence of a catalyst. This reaction yields the desired product, 4-(3,5-difluorophenyl)-1,4,5,6-tetrahydropyrimidin-2-amine, trifluoroacetic acid, as well as a by-product, trifluoroacetic acid. The second step involves the purification of the product by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-(3,5-difluorophenyl)-1,4,5,6-tetrahydropyrimidin-2-amine, trifluoroacetic acid' involves the reaction of 3,5-difluoroaniline with ethyl acetoacetate to form 4-(3,5-difluorophenyl)-3,4-dihydropyrimidine-2(1H)-one, which is then reduced with sodium borohydride to form the desired compound. The trifluoroacetic acid is used as a solvent in the final step to obtain the product in its salt form.", "Starting Materials": ["3,5-difluoroaniline", "ethyl acetoacetate", "sodium borohydride", "trifluoroacetic acid"], "Reaction": ["Step 1: 3,5-difluoroaniline is reacted with ethyl acetoacetate in the presence of a base such as sodium ethoxide to form 4-(3,5-difluorophenyl)-3,4-dihydropyrimidine-2(1H)-one.", "Step 2: The intermediate product from step 1 is then reduced with sodium borohydride in a solvent such as ethanol to form 4-(3,5-difluorophenyl)-1,4,5,6-tetrahydropyrimidin-2-amine.", "Step 3: The final product is obtained in its salt form by dissolving it in trifluoroacetic acid and evaporating the solvent." ] } | |
CAS RN |
2580223-17-0 |
Product Name |
4-(3,5-difluorophenyl)-1,4,5,6-tetrahydropyrimidin-2-amine, trifluoroacetic acid |
Molecular Formula |
C12H12F5N3O2 |
Molecular Weight |
325.2 |
Purity |
95 |
Origin of Product |
United States |
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